Cas no 33048-55-4 (5-Methyl-6-phenyl-2H-pyridazin-3-one)

• Product Name: 5-Methyl-6-phenyl-2H-pyridazin-3-one
• CAS No: 33048-55-4
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD02178750
• CID: 304353
• PubChem ID: 2783841
• Update Time: 2025-09-26

5-Methyl-6-phenyl-2H-pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,5-methyl-6-phenyl-
• 4-methyl-3-phenyl-1H-pyridazin-6-one
• 5-methyl-6-phenyl-3(2H)-Pyridazinone
• 5-methyl-6-phenyl-2H-pyridazin-3-one
• 6-phenyl-5-methyl-2H-pyridazin-3-one
• Z1013742932
• EN300-8560243
• 5-methyl-6-phenyl-2,3-dihydropyridazin-3-one
• OUTZDCXYCPUJCP-UHFFFAOYSA-N
• SCHEMBL8898020
• DTXSID60382697
• 33048-55-4
• FT-0760523
• 5-Methyl-6-phenylpyridazin-3(2H)-one
• AKOS012079542
• 5-Methyl-6-phenyl-2H-pyridazin-3-one

• MDL： MFCD02178750
• Inchi： 1S/C11H10N2O/c1-8-7-10(14)12-13-11(8)9-5-3-2-4-6-9/h2-7H,1H3,(H,12,14)
• InChI Key： OUTZDCXYCPUJCP-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C(C2C=CC=CC=2)=NN1

Computed Properties

• Exact Mass: 186.07900
• Monoisotopic Mass: 186.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.17
• PSA: 45.75000
• LogP: 1.74530